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Introduction

Bikinin is a potent and specific inhibitor of a subset of plant Glycogen Synthase Kinase 3
(GSK3)/SHAGGY-like kinases (ASKSs), key negative regulators of the brassinosteroid (BR)
signaling pathway.[1][2] By inhibiting these kinases, Bikinin effectively activates BR signaling,
mimicking the effects of brassinosteroids themselves.[1][2] This activity makes Bikinin a
valuable chemical tool for studying various aspects of plant growth, development, and stress
responses. These application notes provide detailed protocols and quantitative data on the use
of Bikinin in plant cell culture experiments.

Mechanism of Action

Bikinin acts as an ATP-competitive inhibitor of several GSK3/Shaggy-like kinases, including
BIN2 (Brassinosteroid Insensitive 2).[1] In the absence of brassinosteroids, BIN2
phosphorylates and inactivates the transcription factors BZR1 (Brassinazole Resistant 1) and
BES1 (BRI1-EMS-Suppressor 1), preventing the expression of BR-responsive genes. When
Bikinin inhibits BIN2, BZR1 and BES1 remain unphosphorylated, accumulate in the nucleus,
and activate the transcription of genes involved in cell elongation, division, and other
developmental processes.[1]
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Brassinosteroid Signaling Pathway with Bikinin
Intervention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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